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Compound of Interest

Compound Name: Cesium peroxide

Cat. No.: B1173433 Get Quote

An In-depth Technical Guide to Cesium Peroxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cesium peroxide (Cs₂O₂), a highly

reactive inorganic compound. The information presented herein is intended for researchers,

scientists, and professionals in various fields, including materials science and chemistry. This

document details its chemical and physical properties, outlines experimental protocols for its

synthesis, and discusses its primary applications and safety considerations.

Core Chemical Identifiers and Properties
Cesium peroxide is a yellowish solid compound formed from cesium and oxygen. It is a strong

oxidizing agent and is highly reactive, particularly with water.
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Property Data Reference

CAS Number 12053-70-2 [1]

Molecular Formula Cs₂O₂ [1]

Molar Mass 297.809 g·mol⁻¹ [1]

Appearance Yellowish solid [1]

Crystal Structure Orthorhombic [1]

Melting Point 590 °C (decomposes) [2]

Solubility
Soluble in acids, reacts

violently with water
[3]

Chemical Pathways and Reactions
The following diagram illustrates the key synthesis and decomposition pathways involving

cesium peroxide.
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Caption: Synthesis and decomposition pathways of cesium oxides.

Experimental Protocols
Cesium peroxide is typically synthesized under controlled conditions to prevent the formation

of other cesium oxides, such as the superoxide. The primary methods involve direct oxidation

of the metal or thermal decomposition of the superoxide.

Method 1: Controlled Oxidation of Cesium Metal in
Liquid Ammonia
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This method allows for precise control over the stoichiometry of the reaction.

Protocol:

Apparatus Setup: A reaction vessel resistant to ammonia and equipped with a gas inlet and a

stirring mechanism should be assembled and thoroughly dried. The entire system must be

purged with an inert gas (e.g., argon) to remove air and moisture.

Cesium Dissolution: High-purity cesium metal is introduced into the reaction vessel.

Anhydrous liquid ammonia is then condensed into the vessel at low temperature (typically

-78 °C using a dry ice/acetone bath) to dissolve the cesium, forming a characteristic blue

solution.

Oxygen Introduction: A stoichiometric quantity of pure, dry oxygen gas is slowly bubbled

through the stirred solution.[3] The amount of oxygen is critical to ensure the formation of the

peroxide (Cs₂O₂) rather than the superoxide (CsO₂).

Reaction Monitoring: The reaction progress can be monitored by the disappearance of the

blue color of the solvated electrons.

Solvent Removal: Once the reaction is complete, the ammonia is slowly evaporated by

gradually warming the vessel, leaving behind the solid cesium peroxide product.

Product Handling: The resulting cesium peroxide should be handled exclusively under an

inert atmosphere due to its high reactivity with air and moisture.[3]

Method 2: Thermal Decomposition of Cesium
Superoxide
This method is effective for producing pure cesium peroxide from cesium superoxide.

Protocol:

Precursor: High-purity cesium superoxide (CsO₂) is used as the starting material. Cesium

superoxide can be formed by burning cesium metal in an excess of oxygen.[4]
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Apparatus: A furnace equipped with a vacuum system is required. The cesium superoxide is

placed in a crucible made of a material that will not react with the oxides at high

temperatures.

Decomposition: The vessel containing the cesium superoxide is evacuated to a high

vacuum. The temperature is then gradually raised to approximately 400 °C.[4] At this

temperature, cesium superoxide decomposes to form cesium peroxide and oxygen gas,

according to the reaction: 2 CsO₂(s) → Cs₂O₂(s) + O₂(g).[1][4]

Oxygen Removal: The oxygen gas produced during the decomposition is continuously

removed by the vacuum system to drive the reaction to completion.

Cooling and Handling: After the decomposition is complete, the system is cooled to room

temperature under vacuum. The resulting cesium peroxide must be stored and handled

under a dry, inert atmosphere.

Applications in Research and Technology
The primary application of cesium peroxide stems from its low work function, making it a

valuable material in the fabrication of photocathodes.[1]

Photocathode Coatings: Cesium peroxide is often used as a coating for photocathodes.

These devices are critical components in light sensors, image intensifiers, and particle

accelerators. The low work function of the coating facilitates the emission of electrons upon

exposure to photons.

Surface Science Studies: The formation of cesium peroxide and its subsequent

transformation into cesium superoxide on the surface of semiconductors (like InP) is a

subject of study in materials science. Understanding this transformation is crucial as it is

linked to the degradation of the quantum yield in negative electron affinity (NEA)

photocathodes.

Safety and Handling
Cesium peroxide is a hazardous material that requires careful handling by trained personnel

in a controlled laboratory environment.
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Reactivity: It is a strong oxidizing agent and reacts violently and exothermically with water,

producing cesium hydroxide and oxygen gas.[1] This reaction can be explosive. It also poses

a significant fire risk when in contact with organic materials.[3]

Handling: All handling of cesium peroxide must be conducted in a glove box or similar

enclosure under a dry, inert atmosphere (e.g., argon) to prevent contact with air and

moisture.[3]

Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,

safety goggles, and a lab coat, must be worn at all times. Due to its corrosive nature upon

contact with moisture, full skin and eye protection is essential.

Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, and

well-ventilated area, away from water, acids, and organic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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